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Compound of Interest

Compound Name: 2-Cyclohexylethylamine

Cat. No.: B1584594 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of 2-
Cyclohexylethylamine (CAS RN: 4442-85-7), a chemical widely used in pharmaceutical

development, the polymer industry, and various research applications.[1] Adherence to these

procedures is critical to ensure the safety of laboratory personnel and to maintain compliance

with environmental regulations.

Hazard Identification and Classification
2-Cyclohexylethylamine is a corrosive, flammable, and harmful substance, classified as a

hazardous material for transportation and disposal.[2][3][4] Improper handling can lead to

severe skin burns, eye damage, and respiratory tract irritation.[2]

Key Hazard Information:

Hazard Classification Description Source

Corrosivity
Causes severe skin burns and

eye damage.[2][4][5]
GHS, OSHA

Flammability
Flammable liquid and vapor.[2]

[4][5]
GHS

Acute Toxicity (Oral) Harmful if swallowed.[5][6] GHS
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Regulatory and Transportation Data:

Identifier Value Issuing Body

EPA Hazardous Waste

Number

D001 (Ignitability), D002

(Corrosivity)
US EPA

UN Number UN2733 / UN2735 DOT

Hazard Class
3 (Flammable Liquid), 8

(Corrosive)
DOT

Packing Group II / III DOT

Personal Protective Equipment (PPE)
Before handling 2-Cyclohexylethylamine for disposal, all personnel must be equipped with

the following personal protective equipment:

Eye Protection: Chemical splash goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A chemical-resistant apron or lab coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is

inadequate, a NIOSH-approved respirator with organic vapor cartridges is required.

Step-by-Step Disposal Procedure
The disposal of 2-Cyclohexylethylamine must be handled in accordance with local, state, and

federal regulations, under the framework of the Resource Conservation and Recovery Act

(RCRA).[7]

Step 1: Waste Identification and Segregation

Clearly label a dedicated, compatible waste container with "Hazardous Waste," "Flammable,"

"Corrosive," and "2-Cyclohexylethylamine."
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Do not mix 2-Cyclohexylethylamine with other waste streams, especially incompatible

materials such as strong oxidizing agents or acids.

Step 2: Waste Accumulation

Store the waste container in a designated, well-ventilated, and cool satellite accumulation

area.

Keep the container tightly sealed when not in use to prevent the release of flammable

vapors.

Ensure secondary containment is in place to capture any potential leaks.

Step 3: Neutralization of Small Residual Amounts (for container rinsing)

For emptying and rinsing containers, small residual amounts of 2-Cyclohexylethylamine can

be neutralized. This procedure should be performed in a fume hood with appropriate PPE.

Preparation: Prepare a dilute solution of a weak acid, such as acetic acid or citric acid.

Slow Addition: Slowly and carefully add the dilute acid to the container with the residual

amine, while stirring. The reaction is exothermic, so control the rate of addition to manage

heat generation.

pH Monitoring: Monitor the pH of the solution. The goal is to bring the pH to a neutral range

(approximately 6-8).

Final Rinse: Once neutralized, the container can be triple-rinsed with water. The rinsate

should be collected as hazardous waste.

Step 4: Arrange for Professional Disposal

Contact a licensed hazardous waste disposal company to arrange for the pickup and

disposal of the 2-Cyclohexylethylamine waste.[8][9][10] These companies are equipped to

handle the transportation and final disposal in compliance with all regulatory requirements.[8]

Provide the disposal company with the Safety Data Sheet (SDS) for 2-
Cyclohexylethylamine and a complete profile of the waste.
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Ensure all required shipping documents, including the hazardous waste manifest, are

completed accurately.

Spill Management
In the event of a spill, immediately evacuate the area and alert safety personnel. If trained and

equipped, personnel can perform the following cleanup actions:

Ventilation: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition.

Containment: Contain the spill using an inert absorbent material, such as vermiculite or

sand.

Collection: Carefully collect the absorbed material into a labeled hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-
Cyclohexylethylamine.
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Figure 1. 2-Cyclohexylethylamine Disposal Workflow
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Caption: Disposal workflow for 2-Cyclohexylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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